2-chloro-N-(2,4-difluorophenyl)-4-methylbenzamide

• IUPAC Name: 2-chloro-N-(2,4-difluorophenyl)-4-methylbenzamide
• InChI: InChI=1S/C14H10ClF2NO/c1-8-2-4-10(11(15)6-8)14(19)18-13-5-3-9(16)7-12(13)17/h2-7H,1H3,(H,18,19)
• InChI Key: ILEISGBJTOGQDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=C(C=C(C=C2)F)F)Cl
• Molecular Formula: C14H10ClF2NO
• Molecular Weight: 281.68 g/mol

Description

2-chloro-N-(2,4-difluorophenyl)-4-methylbenzamide is a chemical compound that belongs to the family of benzamides. It is also known as DFMO or Eflornithine. This compound has been extensively studied due to its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 2-chloro-N-(2,4-difluorophenyl)-4-methylbenzamide involves the inhibition of ornithine decarboxylase, which leads to a decrease in polyamine biosynthesis. Polyamines are essential for cell growth and proliferation, and their inhibition can lead to the arrest of cell growth and induction of apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-N-(2,4-difluorophenyl)-4-methylbenzamide have been extensively studied. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been found to be effective against parasitic infections such as Trypanosoma brucei and Leishmania donovani. In addition, it has been studied for its potential neuroprotective effects in various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chloro-N-(2,4-difluorophenyl)-4-methylbenzamide in lab experiments is its high specificity towards ornithine decarboxylase, which makes it a potent inhibitor of polyamine biosynthesis. However, its limitations include its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-chloro-N-(2,4-difluorophenyl)-4-methylbenzamide. One potential area of research is its use in combination with other chemotherapeutic agents to enhance their efficacy. Another area of research is the development of more potent analogs of DFMO with improved solubility and pharmacokinetic properties. Additionally, further studies are needed to explore its potential therapeutic applications in various neurological disorders.
In conclusion, 2-chloro-N-(2,4-difluorophenyl)-4-methylbenzamide is a potent inhibitor of polyamine biosynthesis with potential therapeutic applications in various diseases. Its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions for research have been extensively studied.

Synthesis Methods

The synthesis of 2-chloro-N-(2,4-difluorophenyl)-4-methylbenzamide involves the reaction of 2,4-difluoroaniline with 4-chlorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

2-chloro-N-(2,4-difluorophenyl)-4-methylbenzamide has been studied for its potential therapeutic applications in various diseases such as cancer, parasitic infections, and neurological disorders. It has been found to inhibit the activity of ornithine decarboxylase, an enzyme involved in polyamine biosynthesis, which plays a crucial role in cell growth and proliferation.